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Compound Name: 2-Acetyl-3-ethylpyrazine

Cat. No.: B160245

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetyl-3-ethylpyrazine is a heterocyclic aromatic organic compound that is a notable
component of the flavor and aroma profile of numerous foods, including baked goods, coffee,
and cocoa.[1] Its characteristic nutty, popcorn-like, and roasted aroma makes it a significant
compound in the food and fragrance industries.[1][2][3] While primarily recognized for its
organoleptic properties, understanding its chemical characteristics is crucial for its application
and for the exploration of other potential biological activities. This guide provides a
comprehensive overview of the chemical and physical properties of 2-Acetyl-3-ethylpyrazine,
detailed experimental protocols for its synthesis and analysis, and a discussion of its known
biological context.

Chemical and Physical Properties

2-Acetyl-3-ethylpyrazine is a colorless to pale yellow liquid at room temperature.[2] Its
chemical structure consists of a pyrazine ring substituted with an acetyl group and an ethyl

group.

Table 1: Chemical and Physical Properties of 2-Acetyl-3-ethylpyrazine
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Property Value Reference(s)
1-(3-ethylpyrazin-2-yl)ethan-1-

IUPAC Name (S-ethylpy Y [2]
one

CAS Number 32974-92-8 [2]

Molecular Formula CsH10N20 [2]

Molecular Weight 150.18 g/mol [2]

Appearance Colorless to pale yellow liquid [2]
Nutty, popcorn, potato chip,

Odor Y pop P P [1]12]
meaty

N _ 220-221 °C at 760 mmHg 54-

Boiling Point [2][3]
56 °C at 1 mmHg

Density 1.068-1.079 g/mL at 25 °C [2][3]

Refractive Index

1.509-1.520 at 20 °C

[2](3]

Soluble in water, organic

Solubility solvents, and oils. Miscible in [2]
ethanol.

Flash Point 87 °C (closed cup) [31[4]

LogP (o/w) 0.026 (estimated) [1]

Experimental Protocols
Synthesis of 2-Acetyl-3-ethylpyrazine

Two primary methods for the synthesis of 2-Acetyl-3-ethylpyrazine are detailed in the

literature, starting from 2,3-diethylpyrazine.[5]

Method 1: Synthesis via Bromination and Oxidation[5]

e Bromination:
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o Atwo-liter flask is charged with 68.1 g (0.5 mol) of 2,3-diethylpyrazine, 89.0 g (0.5 mol) of
N-bromosuccinimide, 1000 mL of carbon tetrachloride, and 1.0 g of benzoyl peroxide.

o The mixture is stirred and heated to reflux (75-80 °C) for 1.5 hours.

o After cooling, the solid succinimide is removed by filtration.

o The carbon tetrachloride is removed under vacuum to yield 2-(1-bromoethyl)-3-
ethylpyrazine.

e Oxidation:

o In a separate one-liter reaction flask, 12.7 g of sodium is dissolved in 500 mL of dry
ethanol.

o To this solution, 62.3 g of 2-nitropropane is added, forming a thick white semi-solid, which
is stirred for 30 minutes.

o The previously prepared 2-(1-bromoethyl)-3-ethylpyrazine is then added to this mixture.

o The reaction mass is stirred and heated to reflux for 2 hours.

o The mixture is cooled, and the solids are removed by filtration.

o The filtrate is concentrated under vacuum, and the concentrate is dissolved in diethyl
ether.

o The ether solution is filtered, and the solvent is removed under vacuum.

o The resulting concentrate is combined with 25 g of mineral oil and strip-distilled to obtain a
fraction boiling at 58-72 °C under 1.5 mm Hg.

o This fraction is then redistilled to yield purified 2-acetyl-3-ethylpyrazine (boiling at 55 °C
under 1.2 mm Hg).

Method 2: Synthesis via Peracetic Acid Oxidation[5]

o N-Oxide Formation:
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[e]

A solution of 27.6 g (0.2 mol) of 2,3-diethylpyrazine in 100 mL of acetic acid is heated to
75 °C in a 500 mL reaction flask.

[e]

38.0 g (0.2 mol) of 40% peracetic acid is added dropwise over 20 minutes.

The reaction mixture is stirred at 70-80 °C for an additional 60 minutes.

o

[¢]

The acetic acid is then removed under reduced pressure.

e Rearrangement and Hydrolysis:

[¢]

The resulting yellow oil is refluxed with 100 mL of acetic anhydride for 2 hours.

[¢]

Excess acetic anhydride is recovered under vacuum.

[e]

The residue is treated with ether to yield 2-ethyl-3-(1-acetoxyethyl)pyrazine.

o

A solution of 11.8 g of this acetoxyethyl derivative in 75 mL of methanol is added dropwise
to 30 mL of a 20% potassium hydroxide solution at room temperature.

o

The solution is stirred at room temperature for two hours.
» Oxidation of the Alcohol:

o Methanol is stripped from the mixture under reduced pressure, and the aqueous phase is
extracted with chloroform.

o The combined chloroform extracts are dried, and the solvent is evaporated to yield 2-ethyl-
3-(1-hydroxyethyl)pyrazine.

o A mixture of 2.28 g (0.015 mol) of the alcohol, 27 mL of dimethyl sulfoxide, and 18 mL of
acetic anhydride is allowed to stand at room temperature for 24 hours.

o The mixture is poured into 150 mL of water and brought to a pH of 11-12 with 10%
agueous potassium hydroxide.

o Purification:

o The aqueous phase is extracted with methylene chloride.
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o The combined extracts are dried, and the solvent is removed.

o The residue is dissolved in hexane, washed with water, dried, and the hexane is stripped
off to obtain the crude product.

o Purification is achieved by fractional distillation under vacuum.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: To separate and identify 2-Acetyl-3-ethylpyrazine from a mixture and confirm its
molecular weight and fragmentation pattern.

o Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or
ethanol).

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

e GC Column: A non-polar capillary column, such as a DB-5 or HP-5 (e.g., 30 m x 0.25 mm X
0.25 um), is commonly used.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Oven Temperature Program:

o Initial temperature: 40-50 °C, hold for 2-5 minutes.

o Ramp: Increase to 250-280 °C at a rate of 5-10 °C/min.

o Final hold: 5-10 minutes.
e MS Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.
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o The expected mass spectrum will show a molecular ion peak at m/z 150 and characteristic
fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To elucidate the chemical structure of 2-Acetyl-3-ethylpyrazine by analyzing the
chemical shifts and coupling constants of its protons (*H NMR) and carbons (:33C NMR).

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCIs) in an NMR tube.

¢ Instrumentation: A 300-500 MHz NMR spectrometer.

» 1H NMR: Expected signals include a triplet and quartet for the ethyl group, a singlet for the
acetyl methyl group, and two doublets for the pyrazine ring protons.

e 13C NMR: Expected signals will correspond to the eight unique carbon atoms in the
molecule.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2-Acetyl-3-ethylpyrazine.

Sample Preparation: The analysis can be performed on the neat liquid sample using a salt
plate (NaCl or KBr) or with an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Expected Absorptions: Characteristic peaks for C=0 stretching (ketone), C-H stretching
(aromatic and aliphatic), C=N stretching (pyrazine ring), and C=C stretching (aromatic ring).

Biological Context and Applications

2-Acetyl-3-ethylpyrazine is classified as a flavoring agent and is generally recognized as safe
(GRAS) for its intended use in food.[2] It has been approved by regulatory bodies such as the
Joint FAO/WHO Expert Committee on Food Additives (JECFA).[2] Its primary application lies in
the food and beverage industry to impart or enhance nutty, roasted, and savory flavors.[1][3]
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As of the current body of scientific literature, 2-Acetyl-3-ethylpyrazine has not been implicated
in specific signaling pathways relevant to drug development. Its biological effects appear to be
primarily related to its interaction with olfactory and gustatory receptors, contributing to the
sensory perception of food. There is no significant evidence to suggest that it acts as a
modulator of common drug targets or signaling cascades. Therefore, for professionals in drug
development, its relevance may be more as an excipient in oral formulations, where it could
contribute to the palatability of a product, rather than as an active pharmaceutical ingredient.
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Caption: Workflow for the synthesis of 2-Acetyl-3-ethylpyrazine via bromination and oxidation.
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Caption: General workflow for the analytical characterization of 2-Acetyl-3-ethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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